Cas no 53186-44-0 (N-(3-Aminopropyl)acetamide hydrochloride)

• Product Name: N-(3-Aminopropyl)acetamide hydrochloride
• CAS No: 53186-44-0
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD13196104
• CID: 1581000
• Update Time: 2025-06-20

N-(3-Aminopropyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-aminopropyl)-, monohydrochloride
• N-(3-AMinopropyl)acetaMide HCl
• N-(3-aminopropyl)acetamide hydrochloride
• AMY36360
• V6432
• N-(3-aminopropyl)-Acetamide, hydrochloride (1:1)
• N-(3-Aminopropyl)acetamide hydrochloride

• MDL： MFCD13196104
• Inchi： 1S/C5H12N2O.ClH/c1-5(8)7-4-2-3-6;/h2-4,6H2,1H3,(H,7,8);1H
• InChI Key： IHOCCRSYNXCTAA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)NCCCN

Computed Properties

• Exact Mass: 152.0716407 g/mol
• Monoisotopic Mass: 152.0716407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 72.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Molecular Weight: 152.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-Aminopropyl)acetamide hydrochloride

Introduction to N-(3-Aminopropyl)acetamide Hydrochloride (CAS No. 53186-44-0)

N-(3-Aminopropyl)acetamide hydrochloride, with the chemical formula C₆H₁₃ClN₂O, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 53186-44-0, has garnered considerable attention due to its versatile applications in drug development and molecular biology research. The structure of this amide derivative features a primary amine group attached to a propyl chain, which contributes to its unique chemical properties and reactivity.

The hydrochloride salt form of N-(3-Aminopropyl)acetamide enhances its solubility in aqueous solutions, making it a valuable intermediate in the synthesis of various bioactive molecules. In recent years, researchers have explored its potential in the development of novel therapeutic agents, particularly in the realm of protease inhibition and enzyme-mediated drug delivery systems.

One of the most compelling aspects of N-(3-Aminopropyl)acetamide hydrochloride is its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The propylamine moiety in this compound allows for easy conjugation with other functional groups, enabling the creation of complex molecular architectures that can interact with biological targets with high specificity.

Recent studies have highlighted the utility of N-(3-Aminopropyl)acetamide hydrochloride in the design of targeted drug delivery systems. By incorporating this compound into polymeric micelles or nanoparticles, researchers have been able to enhance the bioavailability and therapeutic efficacy of various drugs. The amine group provides a site for covalent attachment to therapeutic molecules, while the hydrochloride salt ensures stable dispersion in biological fluids.

The compound's application extends to the field of chemical biology, where it serves as a key intermediate in the synthesis of probes and inhibitors for studying enzyme mechanisms. For instance, N-(3-Aminopropyl)acetamide hydrochloride has been used to develop inhibitors targeting serine proteases, which are involved in various physiological processes and diseases. These inhibitors hold promise for treating conditions such as cancer, inflammation, and infectious diseases.

In addition to its role in drug development, N-(3-Aminopropyl)acetamide hydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies.

The synthesis of N-(3-Aminopropyl)acetamide hydrochloride typically involves the reaction of 3-aminopropylamine with acetic anhydride followed by hydrochlorination. This straightforward synthetic route makes it an accessible starting material for further derivatization. Advances in synthetic methodologies have further improved the efficiency and scalability of its production, ensuring a steady supply for research and industrial applications.

From a regulatory perspective, N-(3-Aminopropyl)acetamide hydrochloride is not classified as a hazardous or controlled substance, which simplifies its handling and distribution. However, adherence to good laboratory practices (GLP) is essential when working with this compound to ensure safety and reproducibility of experimental results.

The future prospects for N-(3-Aminopropyl)acetamide hydrochloride are promising, with ongoing research exploring new applications in drug discovery and material science. As our understanding of biological processes continues to evolve, this compound is likely to play an increasingly important role in developing innovative solutions for health and technology challenges.